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Compound of Interest

Compound Name: 2-Methoxy-5-methyithiophenol
CAS No.: 83485-33-0
Cat. No.: B2842379
Get Quote
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An In-depth Technical Guide to the Chemical Structure and Analysis of 2-Methoxy-5-
methylbenzenethiol

Abstract

This technical guide provides a comprehensive analysis of 2-Methoxy-5-methylbenzenethiol
(CsH100S), a substituted aromatic thiol of interest to researchers in synthetic chemistry and
drug development. While not as extensively documented as its structural analogues, a
thorough understanding of its chemical architecture is crucial for predicting its reactivity,
designing synthetic pathways, and developing analytical methods. This document synthesizes
data from related compounds, computational predictions, and established chemical principles
to offer a detailed examination of its physicochemical properties, spectroscopic signature,
plausible synthetic routes, and potential reactivity. All protocols and claims are grounded in
authoritative sources to ensure scientific integrity for our intended audience of researchers,
scientists, and drug development professionals.

Introduction and Molecular Identity
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2-Methoxy-5-methylbenzenethiol, also known as 5-methyl-2-methoxythiophenol, is an
organosulfur compound featuring a benzene ring substituted with three functional groups: a
thiol (-SH), a methoxy (-OCHs), and a methyl (-CHs) group. Its structure is analogous to the
more common 5-methylguaiacol (isocreosol), with the hydroxyl group replaced by a thiol group.
This substitution significantly alters the molecule's chemical properties, particularly its acidity,
nucleophilicity, and odor profile.

The strategic placement of these functional groups—an electron-donating methoxy group ortho
to the thiol, and an electron-donating methyl group para to the thiol—creates a unique
electronic environment that dictates its chemical behavior. Understanding this structure is the
first step in harnessing its potential as a building block in organic synthesis.
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Caption: Predicted key fragmentation pathways for 2-Methoxy-5-methylbenzenethiol in Mass
Spectrometry.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of specific functional groups.
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Wavenumber . . . .
( 1 Functional Group Vibration Type Expected Intensity
cm-
~3050-3100 Aromatic C-H Stretch Medium
] ] Stretch (in -CHs, - )
~2850-3000 Aliphatic C-H Medium
OCHs)
~2550-2600 S-H (Thiol) Stretch Weak
~1500 & ~1600 Cc=C Aromatic Ring Stretch  Medium-Strong
~1250 Aryl C-O Asymmetric Stretch Strong
~1030 Aryl C-O Symmetric Stretch Medium

Synthesis and Reactivity
Proposed Synthetic Pathway

A highly plausible and efficient method for synthesizing 2-Methoxy-5-methylbenzenethiol is via
a Newman-Kwart rearrangement. This established reaction sequence transforms a readily
available phenol into the desired thiol. The starting material, 2-Methoxy-5-methylphenol
(isocreosol), is commercially available.

ent y Step 3: Hydrolysis
(Newman-+ Kwart) (f dite) Reagent: NaOH or KOH
Followed by acidic workup

2-Methoxy-5-methylphenol
(Starting Material)

O-Aryl Thiocarbamate:
(intermediate)

2-Methoxy-5-methylbenzenethiol
(Final Product)

Step 1: O-Arylation
Reagent: Dimethylthiocarbamoyl chloride
Base: DABCO or Pyridine
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Caption: Proposed synthetic workflow via the Newman-Kwart Rearrangement.

Experimental Protocol: Newman-Kwart Synthesis

This protocol is a representative procedure based on established methodologies for this
reaction type. Researchers should conduct their own risk assessment and optimization.

e Step 1: Formation of the O-Aryl Thiocarbamate.
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o In a round-bottom flask under an inert atmosphere (N2 or Ar), dissolve 2-Methoxy-5-
methylphenol (1.0 eq) in a suitable aprotic solvent (e.g., pyridine or toluene).

o Add a base such as DABCO or pyridine (1.1 eq).

o Slowly add dimethylthiocarbamoyl chloride (1.1 eq) to the solution, maintaining the
temperature below 30 °C.

o Stir the reaction mixture at room temperature for 12-24 hours, monitoring by TLC until the
starting phenol is consumed.

o Upon completion, perform an aqueous workup to isolate the crude O-aryl thiocarbamate
intermediate.

Step 2: Thermal Rearrangement.

[e]

Place the purified O-aryl thiocarbamate in a flask suitable for high-temperature reactions.

o Heat the compound under an inert atmosphere to approximately 220-250 °C. The
rearrangement is typically neat (without solvent).

o Maintain this temperature for 2-4 hours. Monitor the reaction by TLC by taking small
aliquots and observing the formation of the more polar S-aryl product.

o Causality: The high temperature provides the activation energy needed for the
intramolecular aromatic substitution, where the sulfur atom attacks the aromatic ring, and
the carbonyl group acts as the migrating group.

Step 3: Hydrolysis to the Thiol.

o

Cool the crude S-aryl thiocarbamate intermediate to room temperature.

[¢]

Add a solution of aqueous sodium hydroxide or potassium hydroxide (e.g., 2 M in a
water/ethanol mixture).

[¢]

Heat the mixture to reflux for 4-8 hours to hydrolyze the thiocarbamate.

[¢]

Cool the reaction mixture and acidify carefully with dilute HCI until the pH is acidic.
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o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate).

o Wash the combined organic layers, dry over anhydrous MgSOu4, filter, and concentrate
under reduced pressure to yield the crude 2-Methoxy-5-methylbenzenethiol.

o The final product can be purified by vacuum distillation or column chromatography.

Predicted Reactivity

Thiol Group: The thiol is the most reactive site. It is nucleophilic and can participate in S-
alkylation and S-acylation reactions. It is also susceptible to oxidation, readily forming the
corresponding disulfide dimer in the presence of mild oxidizing agents (like air or I2), or being
oxidized to sulfonic acid with stronger agents.

Aromatic Ring: The ring is activated towards electrophilic aromatic substitution due to the
electron-donating methoxy and methyl groups. Both are ortho-, para-directing. The positions
ortho to the methoxy group and ortho to the methyl group are the most likely sites for
substitution reactions like nitration, halogenation, or Friedel-Crafts reactions.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Methoxy-5-methylbenzenethiol is not widely

available, the safety profile can be reliably inferred from its analogue, 2-Methoxybenzenethiol.

[1][2]Thiols, in general, should be handled with caution.

GHS Hazard Classification (Inferred):

o Acute Oral Toxicity, Category 4 (Harmful if swallowed). [2] * Skin Corrosion/Irritation,
Category 2 (Causes skin irritation). [1] * Serious Eye Damage/Eye Irritation, Category 2
(Causes serious eye irritation). [1] * Specific target organ toxicity (single exposure),
Category 3 (May cause respiratory irritation). [1]

Handling Precautions:

o Work in a well-ventilated fume hood at all times.
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o Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves (nitrile or neoprene), safety goggles, and a lab coat. [3] * Avoid inhalation of vapors
and contact with skin and eyes. [4] * Due to its potent stench, it is advisable to handle this
compound in a designated area and to quench any residual material on glassware with
bleach or hydrogen peroxide before washing.

e Storage:

o Store in a tightly sealed container under an inert atmosphere (nitrogen or argon) to
prevent oxidation to the disulfide. [5] * Keep in a cool, dry, and dark place.

Potential Applications and Research Context

Substituted thiophenols are valuable intermediates in various fields, particularly in medicinal
chemistry and materials science.

o Pharmaceutical Synthesis: Many sulfur-containing heterocyclic compounds exhibit biological
activity. For instance, the related 2-mercaptobenzimidazole core is a crucial intermediate in
the synthesis of proton pump inhibitors like omeprazole. 2-Methoxy-5-methylbenzenethiol
could serve as a precursor for novel benzothiazoles or other sulfur-containing scaffolds with
potential therapeutic applications.

e Flavor and Fragrance Industry: Simple thiophenols are known for their strong, often meaty or
roasted aromas and are used as flavoring agents in trace amounts. [5]The specific
substitution pattern of this molecule could yield a unique odor profile of interest.

o Antioxidant Research: Phenolic and thiolic compounds are known for their antioxidant
properties. This molecule contains both a masked phenol (as a methoxy ether) and a thiol,
making it a candidate for studies on radical scavenging and antioxidant activity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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